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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis of 2-Hydroxy-4-
methylbenzaldehyde, a valuable intermediate in the fields of pharmaceuticals, fragrances,
and materials science. The protocols outlined below are based on established chemical
transformations, including the Duff reaction and a modified formylation procedure.

Introduction

2-Hydroxy-4-methylbenzaldehyde, also known as 4-methylsalicylaldehyde, is an aromatic
aldehyde characterized by a hydroxyl and a methyl group on the benzene ring. This
substitution pattern makes it a versatile precursor for the synthesis of more complex molecules,
including coumarins, Schiff bases, and other heterocyclic compounds with potential biological
activity. The selection of a synthetic route often depends on the availability of starting materials,
desired scale, and safety considerations. This document details two common methods for its
preparation.

Data Summary

The following table summarizes key quantitative data associated with the synthesis of 2-
Hydroxy-4-methylbenzaldehyde.
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Parameter Value Source
Molecular Formula CsHsO2 [1]
Molecular Weight 136.15 g/mol [1][2]
Melting Point 60-61 °C [3]

55.8 °C [4]

Yield (Duff Reaction) 29% [4]
Spectroscopic Data NMR, FTIR, Raman, MS [2]

Experimental Protocols

Two primary methods for the synthesis of 2-Hydroxy-4-methylbenzaldehyde are the Duff
reaction and a tin tetrachloride-mediated formylation of p-cresol.

Method 1: Formylation of p-Cresol using Tin
Tetrachloride and Paraformaldehyde

This protocol describes the synthesis of 2-hydroxy-4-methylbenzaldehyde starting from p-
cresol.

Materials:

p-Cresol

e Toluene

 Tin tetrachloride (SnCla)

e Tri-N-butylamine

o Paraformaldehyde

 Hydrochloric acid (2N)

o Ether
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Brine

Magnesium sulfate (MgSOa), anhydrous

Nitrogen gas supply

Heating mantle and stirrer

Standard laboratory glassware for reaction, extraction, and filtration

Procedure:[3]

To a solution of toluene (200 ml) containing p-cresol (108 g) under a nitrogen atmosphere,
add tin tetrachloride (26 g) and tri-N-butylamine (54 g).

Stir the mixture at room temperature for 20 minutes.

Add paraformaldehyde (66 g) to the solution.

Heat the reaction mixture at 100° C for 8 hours.

After cooling to room temperature, pour the reaction mixture into water (500 ml) and acidify
to pH 2 with 2N hydrochloric acid.

Extract the product with ether.

Wash the ether extract with brine, dry over anhydrous magnesium sulfate (MgSOa), and
filter.

Evaporate the solvent to yield 2-hydroxy-4-methylbenzaldehyde.

The product can be further purified by recrystallization.

Method 2: The Duff Reaction

The Duff reaction is a classic method for the ortho-formylation of phenols using

hexamethylenetetramine.[5]

Materials:
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e p-Cresol

o Hexamethylenetetramine (HMTA)
e Anhydrous glycerol

e Glyceroboric acid

 Sulfuric acid (dilute)

o Steam distillation apparatus
Procedure:[4]

o Combine p-cresol, hexamethylenetetramine, anhydrous glycerol, and glyceroboric acid in a
reaction flask.

o Heat the mixture to 150-160 °C. The reaction is typically complete within two to three hours.
« After the reaction is complete, treat the mixture with dilute sulfuric acid.

« |solate the product, 2-hydroxy-4-methylbenzaldehyde, by steam distillation. This method
often yields a nearly pure product without the need for bisulfite extraction.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-Hydroxy-4-
methylbenzaldehyde via the formylation of p-cresol using tin tetrachloride.

(& hours)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Hydroxy-4-methylbenzaldehyde.
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Concluding Remarks

The protocols described provide effective methods for the laboratory-scale synthesis of 2-
Hydroxy-4-methylbenzaldehyde. The choice between the modified formylation and the Duff
reaction may depend on factors such as reagent availability, desired yield, and familiarity with
the techniques. As with all chemical syntheses, appropriate safety precautions should be taken,
including the use of personal protective equipment and working in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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